Cas no 64446-72-6 (2,3-Dimethylbutane-1,2,3-triol)

2,3-Dimethylbutane-1,2,3-triol structure
64446-72-6 structure
Product Name:2,3-Dimethylbutane-1,2,3-triol
CAS No:64446-72-6
MF:C6H14O3
MW:134.173562526703
CID:2792054
PubChem ID:12603679
Update Time:2025-04-21

2,3-Dimethylbutane-1,2,3-triol Chemical and Physical Properties

Names and Identifiers

    • 2,3-Dimethylbutane-1,2,3-triol
    • DTXSID90504103
    • DTXCID50454913
    • GFTPTQVIOIDDRL-UHFFFAOYSA-N
    • SCHEMBL703627
    • Trimethyl glycerol
    • 64446-72-6
    • Inchi: 1S/C6H14O3/c1-5(2,8)6(3,9)4-7/h7-9H,4H2,1-3H3
    • InChI Key: GFTPTQVIOIDDRL-UHFFFAOYSA-N
    • SMILES: OC(C)(CO)C(C)(C)O

Computed Properties

  • Exact Mass: 134.094294304Da
  • Monoisotopic Mass: 134.094294304Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 100
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 60.7Ų
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